Cas no 22837-81-6 (2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-)
22837-81-6 structure
Product Name:2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-
CAS No:22837-81-6
MF:C14H12O2
MW:212.243884086609
CID:1414852
PubChem ID:1482740
Update Time:2025-04-20
2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-
- methyl b-(b-naphthyl)acrylate
- 22837-81-6
- 3-Naphthalen-1-yl-acrylic acid methyl ester
- 74086-96-7
- Methyl 3-(naphthalen-1-yl)acrylate
- Methyl (E)-3-(naphthalen-1-yl)acrylate
-
- Inchi: 1S/C14H12O2/c1-16-14(15)10-9-12-7-4-6-11-5-2-3-8-13(11)12/h2-10H,1H3/b10-9+
- InChI Key: MNGYPDQJVYJTLM-MDZDMXLPSA-N
- SMILES: O(C)C(/C=C/C1C=CC=C2C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 212.08376
- Monoisotopic Mass: 212.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
22837-81-6 (2-Propenoic acid, 3-(1-naphthalenyl)-, methyl ester, (2E)-) Related Products
- 7560-43-2(Methyl (2E)-3-(4-methylphenyl)propenoate)
- 103-26-4(Methyl cinnamate)
- 20754-20-5(methyl (2E)-3-(4-methylphenyl)prop-2-enoate)
- 1754-62-7(methyl-3-phenylprop-2-enoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent